molecular formula C25H25N5O4S B2666036 1-(1,1-dioxidotetrahydrothiophen-3-yl)-6-(4-methoxyphenyl)-3-methyl-N-(pyridin-3-ylmethyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxamide CAS No. 1021075-08-0

1-(1,1-dioxidotetrahydrothiophen-3-yl)-6-(4-methoxyphenyl)-3-methyl-N-(pyridin-3-ylmethyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxamide

Cat. No. B2666036
CAS RN: 1021075-08-0
M. Wt: 491.57
InChI Key: OSESRZBEZKLSLT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(1,1-dioxidotetrahydrothiophen-3-yl)-6-(4-methoxyphenyl)-3-methyl-N-(pyridin-3-ylmethyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxamide is a useful research compound. Its molecular formula is C25H25N5O4S and its molecular weight is 491.57. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Synthesis and Characterization

Researchers have synthesized and characterized several pyrazolo[3,4-b]pyridines and related compounds, exploring their chemical structures and potential applications. For instance, the synthesis and characterization of 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine Derivatives revealed their potential for in vitro cytotoxic activity against certain cancer cells, highlighting their significance in medicinal chemistry (Hassan, Hafez, & Osman, 2014). This work exemplifies the importance of structural analysis and biological testing in the development of new therapeutic agents.

Molecular Interaction Studies

Studies on molecular interactions, such as those involving antagonist N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide with CB1 cannabinoid receptors, provide insights into the design of receptor-specific drugs. These studies use computational and experimental methods to understand how molecular modifications affect binding affinity and efficacy, guiding the development of more effective and selective therapeutics (Shim, Welsh, Cartier, Edwards, & Howlett, 2002).

Anticancer and Anti-Inflammatory Agents

The synthesis and biological evaluation of novel compounds, such as pyrazolopyrimidines derivatives, have shown significant anticancer and anti-5-lipoxygenase activities. These studies not only contribute to the understanding of the chemical synthesis of complex molecules but also their potential application in treating diseases. For example, novel Benzodifuranyl; 1,3,5-Triazines; 1,3,5-Oxadiazepines; and Thiazolopyrimidines derived from Visnaginone and Khellinone were synthesized and evaluated for their anti-inflammatory and analgesic activities, demonstrating the potential of such compounds in pharmaceutical applications (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Advanced Materials and Corrosion Inhibition

Research into the corrosion inhibition effects of pyrazole derivatives on mild steel in hydrochloric acid solution illustrates the applicability of these compounds beyond biomedical applications. Such studies are crucial for developing new materials with improved resistance to corrosion, which has significant implications in industrial and engineering contexts (Yadav, Sinha, Sarkar, & Tiwari, 2015).

properties

IUPAC Name

1-(1,1-dioxothiolan-3-yl)-6-(4-methoxyphenyl)-3-methyl-N-(pyridin-3-ylmethyl)pyrazolo[3,4-b]pyridine-4-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H25N5O4S/c1-16-23-21(25(31)27-14-17-4-3-10-26-13-17)12-22(18-5-7-20(34-2)8-6-18)28-24(23)30(29-16)19-9-11-35(32,33)15-19/h3-8,10,12-13,19H,9,11,14-15H2,1-2H3,(H,27,31)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OSESRZBEZKLSLT-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NN(C2=C1C(=CC(=N2)C3=CC=C(C=C3)OC)C(=O)NCC4=CN=CC=C4)C5CCS(=O)(=O)C5
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H25N5O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

491.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.